Cas no 941924-75-0 (N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 941924-75-0
• MF: C₂₃H₁₉N₃O₃S₂
• MW: 449.54526257515
• CID: 5501102
• PubChem ID: 16831312
• Update Time: 2025-10-31

N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-5-yl)-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide
• N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• F2806-0201
• VU0500303-1
• N-(benzo[d]thiazol-5-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide
• 941924-75-0
• AKOS024468773

• Inchi： 1S/C23H19N3O3S2/c27-23(25-19-7-10-22-21(13-19)24-15-30-22)17-5-8-20(9-6-17)31(28,29)26-12-11-16-3-1-2-4-18(16)14-26/h1-10,13,15H,11-12,14H2,(H,25,27)
• InChI Key： WBNXKDUQFMZKIT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC3=C(C=2)N=CS3)=O)=CC=1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 449.08678382g/mol
• Monoisotopic Mass: 449.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 116Ų

Additional information on N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Comprehensive Overview of N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 941924-75-0)

The compound N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 941924-75-0) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzothiazole moiety with a tetrahydroisoquinoline sulfonyl group, makes it a promising candidate for various applications, including drug discovery and molecular targeting. Researchers are particularly interested in its potential interactions with biological systems, given its ability to modulate specific pathways.

In recent years, the demand for novel compounds like N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has surged due to advancements in precision medicine and targeted therapies. This compound's sulfonamide linkage and heterocyclic architecture are key features that contribute to its bioactivity. Scientists are exploring its role in inhibiting enzymes or receptors implicated in diseases such as cancer and neurodegenerative disorders, aligning with the growing trend of personalized treatment strategies.

The synthesis of CAS No. 941924-75-0 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Its benzamide core and sulfonyl bridge are critical for its stability and solubility, which are essential for in vitro and in vivo studies. As the pharmaceutical industry shifts toward smaller, more specialized molecules, this compound exemplifies the innovation driving modern medicinal chemistry.

From an SEO perspective, users frequently search for terms like "benzothiazole derivatives," "sulfonamide-based drugs," and "tetrahydroisoquinoline applications," reflecting the broader interest in this compound's class. Additionally, questions such as "How does N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide work?" or "What are the potential uses of CAS 941924-75-0?" highlight the need for accessible, detailed information. This aligns with the increasing public and academic curiosity about cutting-edge chemical entities.

Beyond its scientific relevance, N-(1,3-benzothiazol-5-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is also a subject of interest in patent literature and intellectual property discussions. Its structural complexity and potential therapeutic benefits make it a valuable asset for biotech firms and research institutions. As the landscape of drug development evolves, compounds like this are likely to play a pivotal role in addressing unmet medical needs.

In summary, CAS No. 941924-75-0 represents a fascinating intersection of chemistry and biology, with implications for both research and industry. Its design highlights the importance of molecular diversity and targeted functionality, making it a standout example of modern chemical innovation. For researchers and enthusiasts alike, understanding this compound's properties and potential is crucial for staying at the forefront of scientific progress.